Cas no 77455-54-0 ([acetyloxy-(2-chloro-4-nitrophenyl)methyl] Acetate)

[acetyloxy-(2-chloro-4-nitrophenyl)methyl] Acetate structure
77455-54-0 structure
Product Name:[acetyloxy-(2-chloro-4-nitrophenyl)methyl] Acetate
CAS No:77455-54-0
MF:C11H10ClNO6
MW:287.653202533722
CID:882936
PubChem ID:278165
Update Time:2025-04-19

[acetyloxy-(2-chloro-4-nitrophenyl)methyl] Acetate Chemical and Physical Properties

Names and Identifiers

    • [acetyloxy-(2-chloro-4-nitrophenyl)methyl] Acetate
    • (2-chloro-4-nitrophenyl)methanediyl diacetate
    • 2-chloro-4-nitrobenzal diacetate
    • AC1L5NHS
    • AC1Q3M58
    • AG-J-12576
    • AR-1A2196
    • CTK5E4490
    • KST-1A8233
    • NSC127468
    • DTXSID80299011
    • NSC-127468
    • 77455-54-0
    • SCHEMBL14267713
    • Inchi: 1S/C11H10ClNO6/c1-6(14)18-11(19-7(2)15)9-4-3-8(13(16)17)5-10(9)12/h3-5,11H,1-2H3
    • InChI Key: OCRFFMYKJSYNEW-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(OC(C)=O)OC(C)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 287.0197
  • Monoisotopic Mass: 287.0196647g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 98.4Ų

Experimental Properties

  • PSA: 95.74
  • LogP: 2.89620
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